Cas no 627-73-6 (ethyl methyl butanedioate)

• Product Name: ethyl methyl butanedioate
• CAS No: 627-73-6
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD23844237
• CID: 1643066
• PubChem ID: 522068
• Update Time: 2025-11-01

ethyl methyl butanedioate Chemical and Physical Properties

Names and Identifiers

• ethyl methyl butanedioate
• butanedioic acid, ethyl methyl ester
• Ethyl methyl succinate
• 4-O-ethyl 1-O-methyl butanedioate
• Succinic acid 1-ethyl 4-methyl ester
• Ethyl methyl ester of butanedioic acid
• Q63408769
• 1-Ethyl 4-methyl succinate #
• 627-73-6
• Ethyl methyl_succinate
• methyl ethyl succinate
• SCHEMBL1981808
• AS-76808
• Butanedioic acid, 1-ethyl 4-methyl ester
• D93546
• 45FT4FDT4A
• NS00035164
• CHEBI:173693
• Butandioic acid ethyl methyl ester
• AKOS018719670
• DTXSID7074327

• MDL： MFCD23844237
• Inchi： 1S/C7H12O4/c1-3-11-7(9)5-4-6(8)10-2/h3-5H2,1-2H3
• InChI Key： HXXRQBBSGZDQNP-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(=O)OC)=O

Computed Properties

• Exact Mass: 160.07356
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.0760
• Boiling Point: 208.2°C (estimate)
• Refractive Index: 1.4200 (estimate)
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on ethyl methyl butanedioate

Ethyl Methyl Butanedioate: A Comprehensive Overview

Ethyl methyl butanedioate, also known by its CAS number 627-73-6, is a versatile organic compound that has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. This compound, which belongs to the family of dicarboxylic esters, is derived from the reaction of butanedioic acid (also known as succinic acid) with ethanol and methanol. Its molecular formula is C₆H₁₀O₄, and it exists as a colorless liquid with a pleasant odor. Ethyl methyl butanedioate is widely used in the food, pharmaceutical, and cosmetic industries as a flavor enhancer, emulsifier, and stabilizer.

One of the key features of ethyl methyl butanedioate is its ability to act as a chelating agent. This property makes it highly effective in stabilizing metal ions in various formulations. Recent studies have highlighted its potential in improving the shelf life of food products by preventing oxidative degradation. For instance, researchers have demonstrated that incorporating ethyl methyl butanedioate into food emulsions can significantly reduce lipid oxidation, thereby extending the product's freshness and sensory quality.

In addition to its role in food science, ethyl methyl butanedioate has found applications in the pharmaceutical industry as a excipient. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) has made it a valuable tool in drug delivery systems. A 2023 study published in the Journal of Pharmaceutical Sciences explored the use of ethyl methyl butanedioate as a co-solvent in poorly water-soluble drugs, demonstrating improved bioavailability and dissolution rates.

The cosmetic industry has also embraced ethyl methyl butanedioate for its moisturizing and skin-conditioning properties. It is commonly used in facial serums, lotions, and creams to enhance the texture and appearance of the skin. According to a 2022 research article in Cosmetics & Toiletries magazine, ethyl methyl butanedioate can penetrate the skin's outer layers effectively, providing long-lasting hydration without leaving a greasy residue.

From an environmental perspective, ethyl methyl butanedioate has been studied for its biodegradability and eco-friendly properties. A 2021 study conducted by the European Chemicals Agency (ECHA) indicated that this compound undergoes rapid biodegradation under aerobic conditions, making it a sustainable choice for eco-conscious formulations. This finding has encouraged its use in green chemistry applications, such as bio-based solvents and renewable materials.

In terms of synthesis, ethyl methyl butanedioate can be produced through several methods, including direct esterification of succinic acid with ethanol and methanol. Recent advancements in catalytic technology have enabled more efficient and cost-effective production processes. For example, the use of solid acid catalysts like zeolites has been shown to enhance reaction yields while reducing energy consumption.

Looking ahead, ethyl methyl butanedioate is poised to play an even greater role in innovative applications across multiple sectors. Its compatibility with natural ingredients and ability to enhance product performance make it an ideal candidate for clean-label formulations. As consumer demand for safer and more sustainable products continues to grow, ethyl methyl butanedioate is expected to remain a key ingredient in various industries.